Cas no 1187164-14-2 (3-(2,4-Dimethoxybenzoyl)-4-methylpyridine)

• Product Name: 3-(2,4-Dimethoxybenzoyl)-4-methylpyridine
• CAS No: 1187164-14-2
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• CID: 4684354
• Update Time: 2025-06-14

3-(2,4-Dimethoxybenzoyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Dimethoxybenzoyl)-4-methylpyridine
• (2,4-Dimethoxyphenyl)(4-methylpyridin-3-yl)methanone

• Inchi： 1S/C15H15NO3/c1-10-6-7-16-9-13(10)15(17)12-5-4-11(18-2)8-14(12)19-3/h4-9H,1-3H3
• InChI Key： IAYNUPHRUKWZJS-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(C1C=NC=CC=1C)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• Topological Polar Surface Area: 48.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(2,4-Dimethoxybenzoyl)-4-methylpyridine

Comprehensive Overview of 3-(2,4-Dimethoxybenzoyl)-4-methylpyridine (CAS 1187164-14-2): Properties, Applications, and Industry Insights

3-(2,4-Dimethoxybenzoyl)-4-methylpyridine (CAS 1187164-14-2) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique molecular structure. This dimethoxy-substituted benzoylpyridine derivative features a 4-methylpyridine core linked to a 2,4-dimethoxybenzoyl moiety, offering versatile reactivity for synthetic applications. Its CAS registry number 1187164-14-2 ensures precise identification in global chemical databases, addressing growing demands for traceability in R&D.

Recent studies highlight the compound’s potential as a building block for kinase inhibitors, aligning with trends in targeted cancer therapies. Researchers are exploring its hydrogen-bond acceptor capacity, a property critical for drug design, as evidenced by its adoption in fragment-based drug discovery (FBDD) platforms. The methoxy groups enhance solubility—a key focus area for bioavailability optimization—while the methylpyridine component contributes to metabolic stability, addressing common pharmacokinetic challenges.

In material science, 1187164-14-2 serves as a precursor for photoactive coordination complexes, leveraging its conjugated system for light-harvesting applications. This aligns with the surge in renewable energy research, where users frequently search for "organic photovoltaics" and "molecular semiconductors." The compound’s electron-deficient pyridine ring enables charge transport modulation, making it relevant for OLED and perovskite solar cell innovations.

Synthetic protocols for 3-(2,4-dimethoxybenzoyl)-4-methylpyridine often involve Friedel-Crafts acylation or Suzuki coupling, topics ranking high in academic search queries. Analytical characterization via HPLC-MS and NMR (particularly ¹³C NMR shifts at δ 165.2 for the carbonyl) provides quality control benchmarks—a concern for purchasers verifying CAS 1187164-14-2 purity. Suppliers increasingly highlight GC purity >98% and residual solvent profiles to meet stringent regulatory standards.

Environmental considerations drive interest in the compound’s biodegradation pathways, with computational models predicting moderate persistence. Its logP value ~2.1 suggests balanced lipophilicity, a hotspot for medicinal chemistry discussions around blood-brain barrier penetration. These attributes position CAS 1187164-14-2 as a candidate for sustainable chemistry initiatives, resonating with ESG-focused investors.

Market analysts note rising procurement of 4-methylpyridine derivatives for crop protection agents, connecting to searches for "next-gen fungicides." The 2,4-dimethoxy substitution pattern mimics natural lignin fragments, inspiring bio-based pesticide designs. Patent landscapes reveal applications in non-toxic antifouling coatings—a trending niche as marine industries seek eco-friendly alternatives.

Handling guidelines emphasize storage at 2-8°C under inert atmosphere to preserve the compound’s stability, a frequent query among laboratory users. Technical documents often reference its melting point (mp 112-114°C) and UV-Vis absorption maxima at 274 nm—critical data for formulation scientists. These details cater to professionals searching for "pyridine-based compound characterization" or "CAS 1187164-14-2 spectral data."

Emerging applications include metal-organic framework (MOF) functionalization, where the compound’s dual coordination sites enable porous material engineering. This intersects with nanotechnology trends, particularly searches for "MOFs for gas storage." The methyl group at the 4-position sterically directs regioselective reactions, a feature exploited in asymmetric catalysis—an area dominating organic chemistry forums.

Quality assurance protocols for 1187164-14-2 now incorporate ICH Q3D elemental impurity testing, reflecting pharmaceutical industry shifts toward stricter metal controls. Analytical method development papers frequently cite this compound’s distinctive ESI+ mass spec peak at m/z 258 [M+H]⁺, aiding identification workflows. Such technical depth addresses pain points for analytical chemists troubleshooting LC-MS methods.

Future prospects include exploration of 3-(2,4-dimethoxybenzoyl)-4-methylpyridine in proteolysis targeting chimeras (PROTACs), leveraging its bifunctional linker potential. This connects to booming interest in protein degradation therapeutics, with search volumes for "PROTAC small molecules" growing exponentially. The compound’s balanced molecular weight (257.27 g/mol) and rotatable bond count (4) fit preferred ranges for such applications.